Cas no 5324-69-6 (Acetonitrile,2-(2-naphthalenylthio)-)

• Product Name: Acetonitrile,2-(2-naphthalenylthio)-
• CAS No: 5324-69-6
• MF: C₁₂H₉NS
• MW: 199.271561384201
• MDL: MFCD00067878
• CID: 381015
• PubChem ID: 220248
• Update Time: 2025-10-05

Acetonitrile,2-(2-naphthalenylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(2-naphthalenylthio)-
• 2-(2-NAPHTHYLTHIO)ACETONITRILE
• 2-naphthalen-2-ylsulfanylacetonitrile
• (2-Naphthylsulfanyl)acetonitrile
• 2-(2-naphthylthio)ethanenitrile
• 2-(naphthalenylthio)acetonitrile
• 2-Naphthalenylthioacetonitrile
• 2-Naphthylthioacetonitrile
• AC1L58I7
• AC1Q4SK2
• Maybridge1_004490
• NSC2719
• SR-01000637056-1
• (2-Naphthylsulfanyl)acetonitrile #
• Z17458792
• 2-(naphthalen-2-ylsulfanyl)acetonitrile
• MFCD00067878
• 5324-69-6
• DTXSID30277521
• HMS554E02
• FT-0608501
• NSC-2719
• SCHEMBL10400052
• CS-0305872
• PFMHSJMACRLMEX-UHFFFAOYSA-N
• AKOS008903034
• 2-(Naphthalen-2-ylthio)acetonitrile
• CCG-47443

• MDL： MFCD00067878
• Inchi： 1S/C12H9NS/c13-7-8-14-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,8H2
• InChI Key： PFMHSJMACRLMEX-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 199.04567
• Monoisotopic Mass: 199.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Melting Point: 83 °C
• PSA: 23.79

Acetonitrile,2-(2-naphthalenylthio)- Security Information

• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes